Cas no 86188-24-1 (2-THIOPHENEETHANAMINE, HYDROCHLORIDE)

• Product Name: 2-THIOPHENEETHANAMINE, HYDROCHLORIDE
• CAS No: 86188-24-1
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD06090846
• CID: 3279166
• PubChem ID: 458572
• Update Time: 2025-11-01

2-THIOPHENEETHANAMINE, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENEETHANAMINE, HYDROCHLORIDE
• 2-Thiophen-2-yl-ethylamine; hydrochloride
• SCHEMBL1222329
• AKOS024397093
• 2-(2-thienyl)ethylamine hydrochloride
• 2-Thiopheneethylamine, hydrochloride
• 2-Thiophen-2-yl-ethylamine HCl
• Thiophene-2-ethylamine HCl salt
• Thiophene-2-ethylamine hydrochloride (1:1)
• 2-Thiopheneethylammonium chloride
• 2-(Thiophen-2-yl)ethanamine hydrochloride
• 2-thiophen-2-ylethanamine;hydrochloride
• 86188-24-1
• AS-6490
• ZZLKPFGLOQUCNC-UHFFFAOYSA-N
• THIOPHENE-2-ETHYLAMINE HCL
• F14846
• 2-thiopheneethaneamine hydrochloride
• 2-thiophen-ethylamine hydrochloride
• MFCD06090846
• 2-(2-thienyl)-ethyl-aminehydrochloride

• MDL： MFCD06090846
• Inchi： 1S/C6H9NS.ClH/c7-4-3-6-2-1-5-8-6;/h1-2,5H,3-4,7H2;1H
• InChI Key： ZZLKPFGLOQUCNC-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1CCN

Computed Properties

• Exact Mass: 163.0222482g/mol
• Monoisotopic Mass: 163.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-THIOPHENEETHANAMINE, HYDROCHLORIDE

Recent Advances in the Study of 2-Thiopheneethanamine, Hydrochloride (CAS: 86188-24-1): A Comprehensive Research Brief

2-Thiopheneethanamine, hydrochloride (CAS: 86188-24-1) is a chemically significant compound widely utilized in pharmaceutical and biological research. This research brief aims to synthesize the latest findings on its synthesis, applications, and mechanistic insights, providing a valuable resource for professionals in the chemical, biological, and pharmaceutical fields.

Recent studies have highlighted the role of 2-thiopheneethanamine, hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its structural motif, featuring a thiophene ring linked to an ethylamine group, makes it a versatile building block for drug discovery. Researchers have explored its utility in the development of central nervous system (CNS) agents, owing to its ability to modulate neurotransmitter systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing dopaminergic activity, suggesting potential applications in neurodegenerative disorders.

In addition to its pharmacological relevance, advancements in the synthetic methodologies for 2-thiopheneethanamine, hydrochloride have been reported. A novel catalytic process, leveraging palladium-based catalysts, was described in Organic Letters (2024), offering higher yields and reduced environmental impact compared to traditional methods. This innovation addresses the growing demand for sustainable chemical synthesis in the pharmaceutical industry.

Furthermore, the compound's physicochemical properties, such as solubility and stability, have been characterized in recent pharmacokinetic studies. These investigations, detailed in European Journal of Pharmaceutical Sciences (2023), underscore its favorable profile for formulation development. Such data are critical for optimizing drug delivery systems and ensuring clinical efficacy.

Looking ahead, ongoing research is exploring the broader therapeutic potential of 2-thiopheneethanamine, hydrochloride, including its anti-inflammatory and antimicrobial properties. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. This brief underscores the compound's multifaceted significance and its promising trajectory in biomedical research.